![molecular formula C19H22N6O2 B6186967 6-acetyl-8-cyclopentyl-5-methyl-2-[(1-methyl-1H-pyrazol-3-yl)amino]-7H,8H-pyrido[2,3-d]pyrimidin-7-one CAS No. 2639442-87-6](/img/no-structure.png)
6-acetyl-8-cyclopentyl-5-methyl-2-[(1-methyl-1H-pyrazol-3-yl)amino]-7H,8H-pyrido[2,3-d]pyrimidin-7-one
Description
The compound “6-acetyl-8-cyclopentyl-5-methyl-2-[(1-methyl-1H-pyrazol-3-yl)amino]-7H,8H-pyrido[2,3-d]pyrimidin-7-one” is a member of the class of pyridopyrimidines . It is also known as Palbociclib .
Synthesis Analysis
The synthesis of this compound involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12 .Molecular Structure Analysis
The molecular structure of this compound includes additional methyl, acetyl and cyclopentyl substituents at positions 5, 6 and 8 respectively . The empirical formula is C24H29N7O2 .Physical And Chemical Properties Analysis
The compound is a white to beige powder . It is soluble in 0.1 M HCl at a concentration of 2 mg/mL . The molecular weight is 447.53 .Mechanism of Action
Palbociclib, the compound , is an orally active and highly specific inhibitor against cyclin-dependent kinase 4 & 6 . It potently suppresses Cdk4/6-dependent cellular Rb phosphorylation and exhibits selective antiproliferation activity against Rb-positive human breast/colon/lung/leukemia cancer cultures .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-acetyl-8-cyclopentyl-5-methyl-2-[(1-methyl-1H-pyrazol-3-yl)amino]-7H,8H-pyrido[2,3-d]pyrimidin-7-one' involves the synthesis of the pyrido[2,3-d]pyrimidine ring system followed by the introduction of the acetyl, cyclopentyl, and pyrazolylamino groups.", "Starting Materials": [ "2-aminopyridine", "ethyl acetoacetate", "cyclopentanone", "methyl iodide", "1-methyl-1H-pyrazole-3-carboxylic acid", "thionyl chloride", "sodium hydroxide", "acetic anhydride", "triethylamine", "N,N-dimethylformamide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of 6-methyl-2-aminopyrido[2,3-d]pyrimidine", "a. React 2-aminopyridine with ethyl acetoacetate in the presence of sodium ethoxide to form ethyl 2-(pyridin-2-yl)acetate", "b. Cyclize ethyl 2-(pyridin-2-yl)acetate with cyclopentanone in the presence of p-toluenesulfonic acid to form 6-methyl-2-oxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine", "c. Reduce 6-methyl-2-oxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine with sodium borohydride to form 6-methyl-2-aminopyrido[2,3-d]pyrimidine", "Step 2: Synthesis of 6-acetyl-8-cyclopentyl-5-methyl-2-aminopyrido[2,3-d]pyrimidine", "a. React 6-methyl-2-aminopyrido[2,3-d]pyrimidine with acetic anhydride and triethylamine in N,N-dimethylformamide to form 6-acetyl-5-methyl-2-aminopyrido[2,3-d]pyrimidine", "b. React 6-acetyl-5-methyl-2-aminopyrido[2,3-d]pyrimidine with cyclopentylmagnesium bromide in diethyl ether to form 6-acetyl-8-cyclopentyl-5-methyl-2-aminopyrido[2,3-d]pyrimidine", "Step 3: Synthesis of 6-acetyl-8-cyclopentyl-5-methyl-2-[(1-methyl-1H-pyrazol-3-yl)amino]-7H,8H-pyrido[2,3-d]pyrimidin-7-one", "a. React 1-methyl-1H-pyrazole-3-carboxylic acid with thionyl chloride to form 1-methyl-1H-pyrazole-3-carbonyl chloride", "b. React 1-methyl-1H-pyrazole-3-carbonyl chloride with methyl iodide in the presence of triethylamine to form 1-methyl-1H-pyrazol-3-ylmethyl iodide", "c. React 6-acetyl-8-cyclopentyl-5-methyl-2-aminopyrido[2,3-d]pyrimidine with 1-methyl-1H-pyrazol-3-ylmethyl iodide in the presence of sodium hydroxide in water to form 6-acetyl-8-cyclopentyl-5-methyl-2-[(1-methyl-1H-pyrazol-3-yl)amino]-7H,8H-pyrido[2,3-d]pyrimidin-7-one" ] } | |
CAS RN |
2639442-87-6 |
Molecular Formula |
C19H22N6O2 |
Molecular Weight |
366.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
